Cas no 2138548-91-9 (2-(dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 2138548-91-9
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 6427981
• PubChem ID: 165748174
• Update Time: 2025-06-10

2-(dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid
• 2138548-91-9
• EN300-1137563

• Inchi： 1S/C9H9F3N2O2/c1-14(2)7-4-5(8(15)16)3-6(13-7)9(10,11)12/h3-4H,1-2H3,(H,15,16)
• InChI Key： KOKAFJGIPSLNAJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=CC(=N1)N(C)C)(F)F

Computed Properties

• Exact Mass: 234.06161202g/mol
• Monoisotopic Mass: 234.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-(dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid

Introduction to 2-(Dimethylamino)-6-(Trifluoromethyl)pyridine-4-carboxylic Acid (CAS No. 2138548-91-9)

2-(Dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 2138548-91-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a dimethylamino group, a trifluoromethyl substituent, and a carboxylic acid moiety endows this molecule with a combination of electronic and steric properties that make it an attractive candidate for various chemical and biological studies.

The dimethylamino group is known for its electron-donating properties, which can influence the reactivity and stability of the molecule. This functional group is often used in the design of ligands for metal complexes and in the synthesis of biologically active compounds. The trifluoromethyl substituent, on the other hand, is a powerful electron-withdrawing group that can significantly affect the electronic environment of the molecule, enhancing its lipophilicity and metabolic stability. The carboxylic acid moiety provides a reactive functional group that can be readily modified through various chemical transformations, such as esterification, amidation, and coupling reactions.

Recent studies have highlighted the potential of 2-(dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid in the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a scaffold for the synthesis of potent inhibitors of specific enzymes involved in various diseases. One notable application is in the development of inhibitors for kinases, which are key targets in cancer therapy. The unique combination of functional groups in this molecule allows for fine-tuning of its pharmacological properties, making it an ideal starting point for drug discovery efforts.

In addition to its potential as a drug candidate, 2-(dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid has been explored for its use in chemical biology. Studies have demonstrated its utility as a tool compound for probing biological pathways and understanding protein-ligand interactions. The ability to modify the carboxylic acid group through various chemical reactions enables researchers to create derivatives with tailored biological activities, facilitating mechanistic studies and the identification of novel therapeutic targets.

The synthesis of 2-(dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 6-trifluoromethylpyridine-3-carbonitrile with dimethylamine followed by hydrolysis to form the carboxylic acid. This method provides high yields and purity, making it suitable for large-scale production. Another synthetic route involves the direct functionalization of 6-trifluoromethylpyridine-3-carbaldehyde using dimethylamine and subsequent oxidation to form the carboxylic acid.

The physical and chemical properties of 2-(dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid have been well-characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic protocols.

In terms of safety and handling, while specific guidelines may vary depending on local regulations, general precautions should be taken when working with this compound due to its reactivity and potential health effects. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn at all times during handling. Additionally, it is recommended to work under a fume hood to minimize exposure to volatile organic compounds.

The future prospects for 2-(dimethylamino)-6-(trifluoromethyl)pyridine-4-carboxylic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial drug development.